Cas no 82120-02-3 (Armillol)

Armillol structure
Product name:Armillol
Armillol Chemical and Physical Properties
Names and Identifiers
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- 1H-Cyclobut[e]indene-2,4-diol,2,4,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(2R,4S,4aR,7aS,7bR)-
- (2R)-2,4,4aβ,5,6,7,7aβ,7bα-Octahydro-3-hydroxymethyl-6,6,7b-trimethyl-1H-cyclobut[e]indene-2β,4β-diol
- Armillol
- DTXSID801107449
- CHEMBL1172014
- 82120-02-3
- (2R,4S,4aR,7aS,7bR)-2,4,4a,5,6,7,7a,7b-Octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-1H-cyclobut[e]indene-2,4-diol
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- Inchi: 1S/C15H24O3/c1-14(2)4-8-10(5-14)15(3)6-11(17)12(15)9(7-16)13(8)18/h8,10-11,13,16-18H,4-7H2,1-3H3/t8-,10+,11-,13+,15-/m1/s1
- InChI Key: PCLFPAUKPJZJSB-MELAJVIPSA-N
- SMILES: O[C@@H]1C(CO)=C2[C@@H](C[C@]2(C)[C@H]2CC(C)(C)C[C@H]21)O
Computed Properties
- Exact Mass: 252.173
- Monoisotopic Mass: 252.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 1
Armillol Related Literature
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2. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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